Cas no 13252-71-6 (4-(Hydroxyamino)benzoic acid)

• Product Name: 4-(Hydroxyamino)benzoic acid
• CAS No: 13252-71-6
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 198545
• PubChem ID: 95888
• Update Time: 2025-10-13

4-(Hydroxyamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxyamino)benzoic acid
• Benzoic acid, 4-(hydroxyamino)-
• 4-Hydroxyaminobenzoic acid
• 4-methoxycarbonyl-N-phenyl hydroxylamine
• AC1L3VB8
• AC1Q5U0X
• AK146269
• AR-1H9198
• N-(4-hydroxycarbonylphenyl)hydroxylamine
• N-(p-carboxyphenyl)hydroxylamine
• N-hydroxy-p-aminobenzoic acid
• NSC41956
• p-(Hydroxyamino)benzoic acid
• p-(Hydroxylamino)benzoic acid
• Benzoic acid, 4-(hydroxyamino)-
• 4-(Hydroxyamino)benzoicacid
• Benzoicacid,4-(hydroxyamino)-
• SCHEMBL8168371
• ZIJKJLVJUJMAOP-UHFFFAOYSA-N
• NSC 41956
• AKOS017413569
• DTXSID10157610
• NSC-41956
• p-hydroxylaminobenzoic acid
• 13252-71-6
• A909428
• CHEBI:231474

• MDL： MFCD00462713
• Inchi： 1S/C7H7NO3/c9-7(10)5-1-3-6(8-11)4-2-5/h1-4,8,11H,(H,9,10)
• InChI Key： ZIJKJLVJUJMAOP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NO)=O

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.495
• Boiling Point: 365.7°C at 760 mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.702
• PSA: 69.56

4-(Hydroxyamino)benzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Hydroxyamino)benzoic acid

4-(Hydroxyamino)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 13252-71-6, commonly referred to as 4-(Hydroxyamino)benzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in both academic and industrial research.

4-(Hydroxyamino)benzoic acid is characterized by its benzoic acid backbone, with a hydroxyamino group attached at the para position. This structural arrangement imparts distinctive chemical properties, making it a versatile building block for various organic compounds. The hydroxyamino group, which contains both hydroxyl and amino functionalities, contributes to the molecule's reactivity and selectivity in different chemical reactions. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable aspects of 4-(Hydroxyamino)benzoic acid is its role in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes associated with inflammatory processes. For instance, a study published in *Journal of Medicinal Chemistry* revealed that 4-(Hydroxyamino)benzoic acid derivatives can effectively inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. These findings suggest that the compound could serve as a lead molecule for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 4-(Hydroxyamino)benzoic acid has also been investigated for its potential in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. Recent research reported in *Chemical Communications* highlighted the synthesis of metal-organic frameworks (MOFs) incorporating 4-(Hydroxyamino)benzoic acid, which exhibit exceptional catalytic activity in organic transformations.

The synthesis of 4-(Hydroxyamino)benzoic acid has been optimized through various methods, including nucleophilic aromatic substitution and oxidative coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Moreover, green chemistry approaches have been employed to minimize environmental impact during the synthesis process, aligning with current sustainability trends in chemical manufacturing.

Another area of interest surrounding 4-(Hydroxyamino)benzoic acid is its role as a chiral auxiliary in asymmetric synthesis. The presence of stereogenic centers in certain derivatives has enabled the construction of complex chiral molecules with high enantioselectivity. This capability has been exploited in the synthesis of natural products and pharmaceutical intermediates, showcasing the compound's versatility in organic synthesis.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4-(Hydroxyamino)benzoic acid's properties. Advanced molecular modeling techniques have provided insights into the compound's electronic structure, reactivity profiles, and interaction mechanisms with biological targets. These computational studies complement experimental findings, paving the way for rational drug design strategies based on this compound.

In conclusion, 4-(Hydroxyamino)benzoic acid (CAS No. 13252-71-6) stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and bioactivity studies, position it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.